Cas no 1260682-19-6 (1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl-)

• Product Name: 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl-
• CAS No: 1260682-19-6
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 5250996
• Update Time: 2025-07-19

1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl-

• Inchi： 1S/C10H10FN3/c1-14-6-9(13-10(14)12)7-2-4-8(11)5-3-7/h2-6H,1H3,(H2,12,13)
• InChI Key： LTIILFBCWJJJMH-UHFFFAOYSA-N
• SMILES： C1(N)N(C)C=C(C2=CC=C(F)C=C2)N=1

Additional information on 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl-

Professional Introduction to 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- (CAS No. 1260682-19-6)

The compound 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- (CAS No. 1260682-19-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluorine substituent at the para position of the phenyl ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of novel therapeutic agents. Its imidazole core is a well-known pharmacophore, frequently incorporated into molecules targeting various disease pathways. The methyl group at the 1-position and the fluorinated phenyl ring at the 4-position contribute to its distinct chemical properties, enabling selective interactions with biological targets.

In the realm of drug discovery, 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- has been explored for its role in developing treatments for neurological disorders. Preclinical investigations suggest that this compound exhibits modulatory effects on neurotransmitter systems, particularly those involving serotonin and dopamine. The fluorine atom's electronic properties play a crucial role in modulating receptor binding, potentially leading to improved efficacy and reduced side effects compared to non-fluorinated analogs.

The compound's structural motif is also of interest in oncology research. By leveraging computational modeling and high-throughput screening, scientists have identified derivatives of this scaffold that show promise as kinase inhibitors. The fluorine substituent's ability to enhance binding interactions with ATP pockets in enzymes has been particularly noted, suggesting its utility in designing targeted therapies for cancer.

Moreover, the synthesis of 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- exemplifies modern synthetic methodologies in medicinal chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of its core structure. These methods not only improve yield but also allow for easy modification at various positions, facilitating rapid diversification of the chemical library.

Biological activity assays have revealed that this compound exhibits notable properties as a potential therapeutic agent. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating neurodegenerative diseases. Additionally, its stability under physiological conditions ensures prolonged bioavailability, enhancing therapeutic outcomes.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine into organic molecules often leads to significant improvements in pharmacokinetic profiles. In the case of 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl-, the fluorine atom contributes to lipophilicity and metabolic resistance, ensuring that the compound remains active within the body for longer periods. This characteristic is particularly advantageous in chronic disease management where sustained drug levels are critical.

Recent advancements in analytical techniques have allowed for detailed characterization of this compound's interactions with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding mode within protein active sites. These structural insights are invaluable for optimizing lead compounds into viable drugs.

The pharmaceutical industry continues to invest heavily in developing novel imidazole derivatives due to their versatility and efficacy. 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- serves as a testament to the ongoing innovation in this field. Its unique combination of structural features and biological activity positions it as a promising candidate for further development into clinical applications.

Future research directions include exploring its potential as a prodrug or combination therapy agent alongside existing treatments. The flexibility offered by its molecular framework allows for further derivatization, enabling scientists to fine-tune its properties for specific therapeutic needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits.

In conclusion, 1H-Imidazol-2-amine, 4-(4-fluorophenyl)-1-methyl- (CAS No. 1260682-19-6) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts targeting neurological and oncological diseases. Continued research and development will likely uncover even more applications for this versatile compound.